Cas no 2209911-80-6 (P-CAB agent 2 (hydrochloride))

• Product Name: P-CAB agent 2 (hydrochloride)
• CAS No: 2209911-80-6
• MF: C₂₂H₂₆ClFN₂O₄S
• MW: 468.969247341156
• CID: 6640799
• PubChem ID: 141515831
• Update Time: 2025-06-08

P-CAB agent 2 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• P-CAB agent 2 (hydrochloride)
• P-CAB agent 2 hydrochloride
• HY-153219
• 2209911-80-6
• CS-0655370

• Inchi： 1S/C22H25FN2O4S.ClH/c1-24-15-17-13-22(20-9-3-4-10-21(20)23)25(16-17)30(26,27)19-8-5-7-18(14-19)29-12-6-11-28-2;/h3-5,7-10,13-14,16,24H,6,11-12,15H2,1-2H3;1H
• InChI Key： JWWFXPUXOBHMCJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C(C=1)OCCCOC)(N1C=C(CNC)C=C1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 468.1285843g/mol
• Monoisotopic Mass: 468.1285843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9Ų

Additional information on P-CAB agent 2 (hydrochloride)

Introduction to P-CAB Agent 2 (Hydrochloride) and Its Applications in Modern Chemical Biology

P-CAB Agent 2 (hydrochloride), with the CAS number 2209911-80-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. In this comprehensive overview, we delve into the molecular characteristics, mechanisms of action, and the latest research findings associated with this compound.

The chemical structure of P-CAB Agent 2 (hydrochloride) is characterized by its intricate arrangement of functional groups, which contribute to its remarkable biological properties. The hydrochloride salt form enhances its solubility and stability, making it an ideal candidate for various biomedical applications. Recent studies have highlighted its potential in modulating key cellular pathways, particularly those involved in inflammation, immunity, and cancer progression.

One of the most compelling aspects of P-CAB Agent 2 (hydrochloride) is its ability to interact with specific targets within living cells. Research has demonstrated that this compound exhibits high selectivity for certain enzymes and receptors, minimizing off-target effects. This precision is crucial for developing therapeutic agents with improved efficacy and reduced side effects. The compound's mechanism of action involves inhibiting the activity of key enzymes that drive pathological processes, thereby restoring normal cellular function.

In the realm of oncology, P-CAB Agent 2 (hydrochloride) has shown significant promise as a potential anti-cancer agent. Preclinical studies have revealed that it can selectively induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to disrupt critical signaling pathways that are overactive in tumor cells. Furthermore, its ability to enhance the sensitivity of cancer cells to existing chemotherapeutic agents suggests a synergistic effect that could improve treatment outcomes.

The compound's anti-inflammatory properties have also been extensively studied. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and cardiovascular conditions. By inhibiting pro-inflammatory cytokines and enzymes, P-CAB Agent 2 (hydrochloride) helps to mitigate inflammation and alleviate associated symptoms. This has opened up new avenues for treating inflammatory diseases without the adverse effects commonly associated with traditional anti-inflammatory medications.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of P-CAB Agent 2 (hydrochloride). Nanotechnology-based formulations have been developed to improve its bioavailability and target specificity. These innovations ensure that the compound reaches its intended site of action more efficiently, thereby maximizing its therapeutic benefits. Additionally, novel delivery methods have reduced systemic side effects, making it a safer option for patients.

The role of computational chemistry in optimizing the structure-activity relationships of P-CAB Agent 2 (hydrochloride) cannot be overstated. Advanced computational models have been employed to predict how modifications to its chemical structure can enhance its biological activity. This approach has accelerated the drug discovery process by allowing researchers to design more effective derivatives without extensive experimental trials.

Ethical considerations are also paramount when evaluating the development and use of such compounds. Ensuring that research is conducted responsibly and with appropriate regulatory oversight is essential for maintaining public trust and advancing scientific progress safely.

The future prospects for P-CAB Agent 2 (hydrochloride) are incredibly promising. Ongoing clinical trials aim to validate its efficacy in human populations across various therapeutic indications. As our understanding of disease mechanisms continues to evolve, so too will the applications of this innovative compound.

In conclusion, P-CAB Agent 2 (hydrochloride), identified by the CAS number 2209911-80-6, represents a significant breakthrough in chemical biology and pharmaceutical research. Its unique molecular properties, combined with promising biological activities, make it a versatile tool for addressing a wide range of health challenges. As research progresses, we can anticipate even more exciting applications for this remarkable compound.